127-31-1

Fludrocortisone

In Stock

• CAS RN:
• 127-31-1

• Formula:
• C21H29FO5

• InChI:
• InChI=1S/C21H29FO5/c1-18-7-5-13(24)9-12(18)3-4-15-14-6-8-20(27,17(26)11-23)19(14,2)10-16(25)21(15,18)22/h9,14-16,23,25,27H,3-8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1

• InChIKey:
• AAXVEMMRQDVLJB-BULBTXNYSA-N

• Fludrocortisone is a synthetic mineralocorticoid. Dietary administration of fludrocortisone (10 μg/kg per day) reduces tympanic membrane thickness and fluid area in a mouse model of S. pneumoniae-induced middle ear inflammation. Formulations containing fludrocortisone have been used in the treatment of Addison's disease.
  Fludrocortisone is a synthetic corticosteroid with antiinflammatory and antiallergic properties. Fludrocortisone is a mineralocorticoid receptor and glucocorticoid receptor agonist that binds to cytoplasmic receptors, translocates to the nucleus and subsequently initiates the transcription of glucocorticoid-responsive genes such as lipocortins to inhibit phospholipase A2. This prevents the release of arachidonic acid, a precursor to prostaglandins and leukotrienes, both important mediators in the pro-inflammatory response mechanism. In addition, this agen...

1-{5-[1-(4-chlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone

In Stock

• CAS RN:
• 241127-31-1

• Formula:
• C13H13ClN2O2

• InChI:
• InChI=1S/C13H13ClN2O2/c1-9(13-7-8-15-16(13)10(2)17)18-12-5-3-11(14)4-6-12/h3-9H,1-2H3

• InChIKey:
• UEJXEVQQZNZFIL-UHFFFAOYSA-N

• 1-{5-[1-(4-chlorophenoxy)ethyl]-1H-pyrazol-1-yl}-1-ethanone is a useful research compound. Its molecular formula is C13H13ClN2O2 and its molecular weight is 264.71 g/mol. The purity is usually 95%.